Cas no 541539-73-5 (4-(2-Aminoethylthio)-6-methyl-2-(trifluoromethyl)quinoline)

4-(2-Aminoethylthio)-6-methyl-2-(trifluoromethyl)quinoline is a specialized quinoline derivative featuring a trifluoromethyl group and an aminoethylthio side chain. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural motifs, which may enhance binding affinity and metabolic stability. The trifluoromethyl group contributes to increased lipophilicity and electron-withdrawing effects, while the aminoethylthio moiety offers potential for further functionalization or interaction with biological targets. Its well-defined structure makes it a valuable intermediate for the synthesis of more complex molecules, particularly in the development of bioactive compounds. The compound's purity and stability ensure reliable performance in research applications.

4-(2-Aminoethylthio)-6-methyl-2-(trifluoromethyl)quinoline structure

541539-73-5 structure

Product Name:4-(2-Aminoethylthio)-6-methyl-2-(trifluoromethyl)quinoline

CAS No:541539-73-5

MF:

MW:

CID:4654810

Update Time:2025-05-23

4-(2-Aminoethylthio)-6-methyl-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

- 4-(2-Aminoethylthio)-6-methyl-2-(trifluoromethyl)quinoline

4-(2-Aminoethylthio)-6-methyl-2-(trifluoromethyl)quinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	PC8881-1g	4-(2-Aminoethylthio)-6-methyl-2-(trifluoromethyl)quinoline	541539-73-5	97%	1g	£208.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1581187-1g	2-((6-Methyl-2-(trifluoromethyl)quinolin-4-yl)thio)ethan-1-amine	541539-73-5	98%	1g	￥2161.00	2024-05-09

4-(2-Aminoethylthio)-6-methyl-2-(trifluoromethyl)quinoline Related Literature

1. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
2. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
5. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549

Additional information on 4-(2-Aminoethylthio)-6-methyl-2-(trifluoromethyl)quinoline

Recent Advances in the Study of 4-(2-Aminoethylthio)-6-methyl-2-(trifluoromethyl)quinoline (CAS: 541539-73-5)

The compound 4-(2-Aminoethylthio)-6-methyl-2-(trifluoromethyl)quinoline (CAS: 541539-73-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold in medicinal chemistry. The presence of the trifluoromethyl group and the aminoethylthio moiety imparts distinct electronic and steric properties, making it a promising candidate for the development of novel enzyme inhibitors and receptor modulators. Researchers have successfully synthesized derivatives of this compound and evaluated their efficacy against various biological targets.

One of the key findings involves the compound's interaction with specific protein kinases. In vitro assays have demonstrated that 4-(2-Aminoethylthio)-6-methyl-2-(trifluoromethyl)quinoline exhibits inhibitory activity against several kinases implicated in cancer progression. The mechanism of action appears to involve competitive binding at the ATP-binding site, as confirmed by X-ray crystallography studies. These findings suggest potential applications in oncology drug development.

Additionally, the compound has shown promise in antimicrobial research. Recent publications report its effectiveness against drug-resistant bacterial strains, particularly those expressing efflux pump mechanisms. The unique combination of lipophilicity and hydrogen-bonding capacity in its structure may contribute to its ability to penetrate bacterial cell membranes and disrupt essential cellular processes.

Pharmacokinetic studies have also made progress in understanding the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. Preliminary data indicate reasonable oral bioavailability and metabolic stability, though further optimization may be required to improve its drug-like properties. Researchers are currently exploring various formulation strategies to enhance its therapeutic potential.

The safety profile of 4-(2-Aminoethylthio)-6-methyl-2-(trifluoromethyl)quinoline has been investigated through comprehensive toxicological assessments. While initial results show acceptable toxicity margins in animal models, detailed studies on potential off-target effects and long-term safety are still ongoing. These investigations are crucial for determining the compound's viability as a clinical candidate.

Future research directions include structure-activity relationship (SAR) studies to optimize the compound's potency and selectivity, as well as investigations into combination therapies with existing drugs. The development of more efficient synthetic routes for large-scale production is also an active area of investigation, with recent publications reporting improved yields and reduced environmental impact.

In conclusion, 4-(2-Aminoethylthio)-6-methyl-2-(trifluoromethyl)quinoline represents a promising chemical entity with multiple potential therapeutic applications. The compound's unique structural features and demonstrated biological activities warrant continued investigation. As research progresses, this molecule may serve as a valuable tool for understanding disease mechanisms and developing novel treatment strategies in various therapeutic areas.